Cas no 1803803-88-4 (Methyl 5-methoxy-4-(trifluoromethyl)picolinate)
Methyl 5-methoxy-4-(trifluoromethyl)picolinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-methoxy-4-(trifluoromethyl)picolinate
-
- Inchi: 1S/C9H8F3NO3/c1-15-7-4-13-6(8(14)16-2)3-5(7)9(10,11)12/h3-4H,1-2H3
- InChI Key: KSFCVEINCRJUJR-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C(=O)OC)=NC=C1OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- XLogP3: 1.9
- Topological Polar Surface Area: 48.4
Methyl 5-methoxy-4-(trifluoromethyl)picolinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029002730-250mg |
Methyl 5-methoxy-4-(trifluoromethyl)picolinate |
1803803-88-4 | 95% | 250mg |
$1,078.00 | 2022-04-02 | |
| Alichem | A029002730-500mg |
Methyl 5-methoxy-4-(trifluoromethyl)picolinate |
1803803-88-4 | 95% | 500mg |
$1,836.65 | 2022-04-02 | |
| Alichem | A029002730-1g |
Methyl 5-methoxy-4-(trifluoromethyl)picolinate |
1803803-88-4 | 95% | 1g |
$3,126.60 | 2022-04-02 |
Methyl 5-methoxy-4-(trifluoromethyl)picolinate Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Methyl 5-methoxy-4-(trifluoromethyl)picolinate
Methyl 5-methoxy-4-(trifluoromethyl)picolinate (CAS No. 1803803-88-4): A Comprehensive Overview
Methyl 5-methoxy-4-(trifluoromethyl)picolinate (CAS No. 1803803-88-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic strategies.
The molecular structure of Methyl 5-methoxy-4-(trifluoromethyl)picolinate consists of a pyridine core substituted with a methoxy group at the 5-position and a trifluoromethyl group at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable building block in medicinal chemistry. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.
In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing the pyridine scaffold. Pyridine derivatives have been widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both methoxy and trifluoromethyl substituents in Methyl 5-methoxy-4-(trifluoromethyl)picolinate suggests that it may exhibit enhanced bioactivity compared to simpler pyridine derivatives.
One of the most compelling aspects of Methyl 5-methoxy-4-(trifluoromethyl)picolinate is its utility as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various disease pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in cancer metabolism, potentially leading to the development of new anticancer agents.
The trifluoromethyl group in Methyl 5-methoxy-4-(trifluoromethyl)picolinate plays a crucial role in modulating the pharmacokinetic properties of derived compounds. This substituent can increase lipophilicity and binding affinity, thereby improving drug efficacy. Additionally, the methoxy group contributes to metabolic stability by preventing rapid degradation through oxidation or hydrolysis.
Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of molecules like Methyl 5-methoxy-4-(trifluoromethyl)picolinate. By employing molecular docking and quantum mechanical calculations, researchers can identify potential binding interactions with biological targets. These computational methods have accelerated the discovery process, allowing for faster screening of candidate compounds.
In clinical research, Methyl 5-methoxy-4-(trifluoromethyl)picolinate has been investigated as part of larger drug development programs. Its structural features make it a versatile intermediate for synthesizing analogs with improved pharmacological profiles. Preliminary studies have suggested that certain derivatives may exhibit potent activity against resistant bacterial strains, highlighting their potential in addressing antibiotic resistance challenges.
The synthesis of Methyl 5-methoxy-4-(trifluoromethyl)picolinate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as flow chemistry and catalytic processes, have been employed to streamline production while maintaining stringent quality control standards.
The growing body of research on Methyl 5-methoxy-4-(trifluoromethyl)picolinate underscores its significance as a chemical entity with broad applications in pharmaceuticals. As our understanding of molecular interactions continues to evolve, this compound is likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.
1803803-88-4 (Methyl 5-methoxy-4-(trifluoromethyl)picolinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)